Cas no 2171140-36-4 ((3R)-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-3-carboxylic acid)

• Product Name: (3R)-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-3-carboxylic acid
• CAS No: 2171140-36-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6262915
• PubChem ID: 165542373
• Update Time: 2025-06-11

(3R)-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-3-carboxylic acid
• (3R)-1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidine-3-carboxylic acid
• 2171140-36-4
• EN300-1501962

• Inchi： 1S/C26H30N2O5/c1-2-8-23(24(29)28-14-7-9-17(15-28)25(30)31)27-26(32)33-16-22-20-12-5-3-10-18(20)19-11-4-6-13-21(19)22/h3-6,10-13,17,22-23H,2,7-9,14-16H2,1H3,(H,27,32)(H,30,31)/t17-,23-/m1/s1
• InChI Key： RCSWPPSDMSBWDY-UZUQRXQVSA-N
• SMILES： O(C(N[C@H](CCC)C(N1CCC[C@@H](C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on (3R)-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-3-carboxylic acid

Introduction to (3R)-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-3-carboxylic Acid (CAS No. 2171140-36-4)

The compound (3R)-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-3-carboxylic acid, identified by the CAS number 2171140-36-4, is a complex organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound is characterized by its intricate structure, which includes a piperidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a pentanoyl chain. The stereochemistry at the (3R) and (2R) positions plays a crucial role in its biological activity and chemical reactivity.

Recent advancements in stereochemistry and asymmetric synthesis have enabled researchers to explore the enantioselective synthesis of this compound. The Fmoc group, a widely used protecting group in peptide synthesis, adds versatility to the molecule, making it a valuable intermediate in the development of bioactive compounds. The pentanoyl chain introduces additional functional groups that can be further modified to enhance the compound's pharmacokinetic properties.

Studies have shown that this compound exhibits promising activity in preclinical models, particularly in its ability to modulate enzyme activity and interact with cellular receptors. Its stereochemical configuration is critical for these interactions, as minor changes can significantly alter its biological effects. Researchers are currently investigating its potential as a lead compound for the development of novel therapeutic agents targeting various disease states, including neurodegenerative disorders and inflammatory conditions.

The synthesis of (3R)-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-3-carboxylic acid involves a multi-step process that combines principles from organic chemistry and biocatalysis. The use of chiral auxiliaries and enzymatic resolutions has been instrumental in achieving high enantiomeric excess during the synthesis. These methods not only improve the efficiency of the process but also align with green chemistry principles by minimizing waste and reducing environmental impact.

In terms of applications, this compound serves as a valuable tool in drug discovery programs. Its structure provides a platform for exploring structure-activity relationships (SAR), which are essential for optimizing bioactivity and selectivity. Additionally, its compatibility with various analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), facilitates detailed characterization and quality control during development.

Recent research has also highlighted the importance of understanding the pharmacokinetics and toxicity profiles of this compound. Advanced computational models and in vitro assays are being employed to predict its absorption, distribution, metabolism, excretion (ADME) properties. These studies are crucial for determining its suitability as a drug candidate and guiding further optimization efforts.

In conclusion, (3R)-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-3-carboxylic acid represents a significant advancement in organic synthesis and drug discovery. Its unique structure, coupled with cutting-edge research methodologies, positions it as a promising candidate for developing innovative therapeutic solutions. Continued exploration into its properties will undoubtedly contribute to advancements in medicinal chemistry and related fields.